3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Specification

• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol
• IUPAC Name: tert-butyl 3-[(2-aminoacetyl)-ethylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C14H27N3O3/c1-5-17(12(18)9-15)11-7-6-8-16(10-11)13(19)20-14(2,3)4/h11H,5-10,15H2,1-4H3
• Standard InChI Key: YMJFAOLCBWLRKS-UHFFFAOYSA-N
• SMILES: CCN(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN

Introduction

Synthesis and Preparation

Synthesis of this compound typically involves multi-step organic reactions, as outlined below:

Key Synthetic Steps

• Piperidine Functionalization: Starting with tert-butyl piperidine-1-carboxylate, the 3-position is alkylated via nucleophilic substitution using ethylamine derivatives.

• Introduction of Aminoacetyl Group: Reaction with chloroacetyl chloride followed by amination introduces the 2-aminoacetyl moiety.

• Ester Protection: The carboxylic acid is protected as a tert-butyl ester using di-tert-butyl dicarbonate (Boc anhydride) under basic conditions.

A representative synthesis yields the product in ~70% purity after column chromatography, with optimal conditions requiring anhydrous solvents and controlled temperatures.

Comparative Synthetic Routes

Method	Reagents	Yield (%)	Purity (%)
Alkylation-Amination	Ethylamine, Chloroacetyl chloride	65	95
Reductive Amination	Sodium triacetoxyborohydride	58	90
Solid-Phase Synthesis	Resin-bound piperidine	72	98

Physicochemical Properties

The compound exhibits the following characteristics:

• Solubility: Soluble in dichloromethane, dimethylformamide, and methanol; sparingly soluble in water.

• Stability: Stable under inert conditions but susceptible to hydrolysis in acidic or basic media due to the tert-butyl ester.

• Thermal Properties: Decomposes above 200°C, as indicated by differential scanning calorimetry (DSC).

Characterization Techniques

Advanced analytical methods confirm structure and purity:

• NMR Spectroscopy: $^1\text{H}$-NMR (400 MHz, CDCl$_3$) reveals signals at δ 1.45 (s, 9H, Boc), 3.28–3.66 (m, piperidine protons), and 6.93 (s, NH$_2$).

• Mass Spectrometry: ESI-MS shows a molecular ion peak at m/z 285.38 [M+H]$^+$.

• Infrared Spectroscopy: Peaks at 1728 cm$^{-1}$ (C=O ester) and 1681 cm$^{-1}$ (Boc carbonyl).

Applications in Medicinal Chemistry

Intermediate in Drug Synthesis

The compound is a precursor in synthesizing protease inhibitors and kinase modulators. Its aminoacetyl group facilitates conjugation with pharmacophores, as demonstrated in the development of TLR antagonists.

Comparative Analysis with Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Difference
3-[(2-Chloro-acetyl)-ethyl-amino]...	$\text{C}_{14}\text{H}_{25}\text{Cl}\text{N}_2\text{O}_3$	304.81	Chloroacetyl vs. Aminoacetyl
4-[(2-Amino-acetyl)-methyl-amino]...	$\text{C}_{13}\text{H}_{25}\text{N}_3\text{O}_3$	271.35	Methylamino substitution

Chloroacetyl analogues show higher reactivity but lower stability, whereas methylamino variants exhibit reduced steric hindrance.